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Compound of Interest

Compound Name: Tricyclazole

Cat. No.: B1682534

A Comparative Toxicological Analysis:
Tricyclazole vs. Newer Generation Fungicides

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Comparison of
Fungicide Safety Profiles

The landscape of agricultural fungicides is continually evolving, with newer generation
compounds offering enhanced efficacy and targeted action. However, a thorough
understanding of their toxicological profiles is paramount for ensuring human and
environmental safety. This guide provides a comparative analysis of the toxicological profiles of
Tricyclazole, a conventional fungicide, against two prominent classes of newer generation
fungicides: strobilurins (represented by Azoxystrobin and Pyraclostrobin) and succinate
dehydrogenase inhibitors (SDHIs) (represented by Boscalid and Fluxapyroxad). This objective
comparison is supported by experimental data and detailed methodologies to aid in informed
decision-making and future research.

Executive Summary

This analysis reveals distinct differences in the toxicological profiles of Tricyclazole and the
selected newer generation fungicides. While Tricyclazole exhibits moderate acute toxicity, it is
generally not considered carcinogenic or genotoxic in in vivo systems. In contrast, the newer
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generation strobilurins and SDHIs, while demonstrating low acute mammalian toxicity, raise
concerns regarding their potential for ecotoxicity, particularly towards aquatic organisms. The
mechanism of action of these newer fungicides, targeting mitochondrial respiration, is a key
factor in their broad-spectrum fungicidal activity but also underlies some of their off-target
effects.

Data Presentation: A Quantitative Comparison

The following tables summarize the key toxicological endpoints for Tricyclazole and the
selected newer generation fungicides, providing a clear basis for comparison.

Table 1: Acute Toxicity
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o Chemical Test
Fungicide . Route LD50/LC50 Source
Class Species
) Triazolobenz
Tricyclazole ] Rat Oral 314 mg/kg [1][2]
othiazole
Mouse Oral 245 mg/kg [2]
Rabbit Dermal >2000 mg/kg [2]
) 0.146 mg/L
Rat Inhalation [2]
(1h)
Azoxystrobin Strobilurin Rat Oral >5000 mg/kg [3]
Rat Dermal >2000 mg/kg [3]
) >0.7 mg/L
Rat Inhalation [3]
(4h)
Pyraclostrobi o
Strobilurin Rat Oral >5000 mg/kg [4]
n
Rat Dermal >2000 mg/kg [4]
_ 0.31-1.07
Rat Inhalation [4]
mg/L
Boscalid SDHI Rat Oral >2000 mg/kg [5]
Rat Dermal >2000 mg/kg [5]
Rat Inhalation >6.7 mg/L [5]
Fluxapyroxad  SDHI Rat Oral >2000 mg/kg [6]
Rat Dermal >2000 mg/kg [6]
Rat Inhalation >5.3 mg/L [6]

Table 2: Chronic Toxicity and Carcinogenicity
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Carcinogenicit

. ) NOAEL
Fungicide Test Species ] y Source
(Chronic) ces s
Classification
Not Likely to be
) 9.6 mg/kg ) )
Tricyclazole Rat Carcinogenic to [21[7]
bw/day (2-year)
Humans
6.7 mg/k
Mouse N (2]
bw/day (2-year)
Not Likely to be
) 18.2 mg/kg ] )
Azoxystrobin Rat Carcinogenic to
bw/day (2-year)
Humans
Unlikely to be
) 3.4 mg/kg ) )
Pyraclostrobin Rat carcinogenic to [4]
bw/day (2-year)
humans
Non-genotoxic
4.4 mg/k carcinogen
Boscalid Rat I ) J ) [5]
bw/day (thyroid tumors in
rats)
Not classifiable
10.3 mg/kg astoits
Fluxapyroxad Rat

bw/day (2-year)

carcinogenicity to
humans

Table 3: Genotoxicity
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In Vitro In Vivo
Fungicide Ames Test Mammalian Mammalian Source
Cells Cells
Positive (Mouse Negative
Tricyclazole Negative Lymphoma (Micronucleus, [8]
Assay) uDS)
Azoxystrobin Negative Negative Negative
) ) ] Negative (Mouse
Pyraclostrobin Negative Negative ] [4]
Micronucleus)
Boscalid Negative Negative Negative [5]
Fluxapyroxad Negative Negative Negative
Table 4: Reproductive and Developmental Toxicity
NOAEL
. . NOAEL
Fungicide Test Species (Developmenta . Source
) (Reproductive)
. 3 mg/kg bw/day
Tricyclazole Rat 30 mg/kg bw/day ) [2]
(3-generation)
Azoxystrobin Rabbit 50 mg/kg bw/day 20 mg/kg bw/day
) ) 7.7 mg/kg
Pyraclostrobin Rabbit 5 mg/kg bw/day [4]
bw/day
100 mg/k 100 mg/k
Boscalid Rat I I [5]
bw/day bw/day
Fluxapyroxad Rat 15 mg/kg bw/day 10 mg/kg bw/day

Table 5: Ecotoxicity (Aquatic Organisms)

| Fungicide | Test Species | 96h LC50 (Fish) | 48h EC50 (Daphnia) | 72h EC50 (Algae) | Source
| |---]---]---|---|---| | Tricyclazole | Rainbow Trout | 7.3 mg/L | >20 mg/L | |[9] | | | Bluegill Sunfish |
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16.0 mg/L | | [[9] | | Azoxystrobin | Rainbow Trout | 0.47 mg/L | 0.28 mg/L | 0.147 mg/L | | |
Pyraclostrobin | Rainbow Trout | 0.006 mg/L | 0.016 mg/L | 0.197 mg/L | | | Boscalid | Rainbow
Trout | 2.7 mg/L | 5.3 mg/L | 3.75 mg/L | | | Fluxapyroxad | Rainbow Trout | 0.55 mg/L | 1.1 mg/L
| 0.7 mg/L | |

Experimental Protocols

The toxicological data presented in this guide are based on studies conducted in accordance
with internationally recognized guidelines, primarily those established by the Organisation for
Economic Co-operation and Development (OECD). These standardized protocols ensure the
reliability and comparability of data across different studies and substances.

Acute Oral Toxicity (based on OECD Guideline 423)

The acute toxic class method is a stepwise procedure using a small number of animals.[10]
The test substance is administered orally to a group of animals at one of the defined dose
levels.[10] The animals are observed for mortality and clinical signs of toxicity for up to 14 days.
[10] The classification of the substance is based on the number of animals that die at a
particular dose level.[10]

Chronic Toxicity and Carcinogenicity Studies (based on
OECD Guideline 451)

These are long-term studies, typically lasting for the majority of the test animal's lifespan (e.g.,
2 years for rats).[11] The test substance is administered daily in the diet or drinking water at
three or more dose levels to groups of animals.[11] A control group receives the vehicle only.
[11] Observations include clinical signs, body weight, food consumption, and detailed
pathological examinations at the end of the study to identify any non-neoplastic and neoplastic
changes.[11][12]

Genotoxicity Assays

A battery of in vitro and in vivo tests are conducted to assess the potential of a substance to
cause genetic damage.

o Ames Test (Bacterial Reverse Mutation Test): This in vitro test uses strains of Salmonella
typhimurium and Escherichia coli to detect gene mutations.
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In Vitro Mammalian Cell Gene Mutation Test (e.g., Mouse Lymphoma Assay): This test
assesses the ability of a substance to induce gene mutations in cultured mammalian cells.

In Vivo Mammalian Erythrocyte Micronucleus Test: This test evaluates chromosomal
damage by detecting micronuclei in the erythrocytes of treated animals (usually rodents).

Reproductive and Developmental Toxicity Studies
(based on OECD Guidelines 414 & 416)

Prenatal Developmental Toxicity Study (OECD 414): Pregnant animals are exposed to the
test substance during the period of organogenesis. The dams are examined for signs of
toxicity, and the fetuses are evaluated for any developmental abnormalities.

Two-Generation Reproduction Toxicity Study (OECD 416): This study assesses the effects of
the test substance on all phases of the reproductive cycle over two generations of animals.
Endpoints include parental toxicity, mating performance, fertility, and offspring viability and
growth.

Aquatic Toxicity Testing (based on OECD Guidelines 202
& 203)

Daphnia sp. Acute Immobilisation Test (OECD 202): Daphnids are exposed to a range of
concentrations of the test substance for 48 hours.[13] The endpoint is the immobilization of
the daphnids, and the EC50 (the concentration causing an effect in 50% of the population) is
calculated.[13]

Fish, Acute Toxicity Test (OECD 203): Fish are exposed to the test substance in a static or
semi-static system for 96 hours.[14] The endpoint is mortality, and the LC50 (the
concentration causing death in 50% of the population) is determined.[14]

Mandatory Visualizations

The following diagrams illustrate key concepts related to the toxicology of these fungicides.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

s

Newer Generation Fungicides

Inhibit Complex Il
Mitochondrial Respiration Drives
Inhibit Complex Il (Electron Transport Chain)

N J

Tricyclazole

Inhibits Melanin Biosynthesis\ Required for
in Appressoria J

Click to download full resolution via product page

Caption: Mechanisms of Action for Tricyclazole and Newer Generation Fungicides.
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Caption: Tiered Approach to Toxicological Testing of Fungicides.
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Caption: Oxidative Stress Pathway Induced by Strobilurin Fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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